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Compound of Interest

Compound Name: 1-Chloropentane

cat. No.: B165111

An In-depth Technical Guide to the Physical Properties of 1-Chloropentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
chloropentane (n-amyl chloride), a significant alkyl halide used in organic synthesis and as a
specialized solvent.[1] The following sections detall its physicochemical characteristics, the
experimental protocols for their determination, and a logical workflow for its safe handling.

Physicochemical Data

1-Chloropentane is a colorless, flammable liquid with the chemical formula CsH11CIL.[1][2] It is
recognized for its utility as a chemical intermediate, particularly in nucleophilic substitution
reactions for the synthesis of a wide array of organic compounds used in pharmaceuticals,
polymers, and agrochemicals.[1]

Summary of Physical Properties

The quantitative physical properties of 1-chloropentane are summarized in the table below for
ease of reference and comparison.
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Property Value Units Conditions Citations
Molecular

CsHuCl - - [3][4]
Formula
Molecular Weight  106.59 g/mol - [21[31[5]

Room
Appearance Colorless Liquid - [1][2]
Temperature

Odor Sweet, Aromatic - - [31[5]
Density 0.880-0.882 g/cm3 20-25°C [2][31[6][7]
Melting Point -99 °C - [2][516]1181[]
Boiling Point 107 - 108 °C 760 mmHg [2][3][6][10]
Flash Point 11-13 °C Closed Cup [3B][11][12]
Refractive Index 1.412 n20/D 20 °C [61[719]
Vapor Pressure 27-329 mbar / mmHg 20-25°C [3][10][13]
Vapor Density 3.67 - 3.68 (Air=1) - [315]
Surface Tension 24.57 - 24.9 dynes/cm 20 °C [5109]
Viscosity 0.59 mPa-s 20 °C [3]
LogP (o/w) 2.73 - - [519]
Autoignition

220 °C - [3]
Temp.
Flammability

1.40 % - [3]
(LEL)
Flammability

8.60 % - [3]
(UEL)

Solubility Profile

1-Chloropentane’s solubility is dictated by its molecular structure, which includes a polar

carbon-chlorine bond and a nonpolar five-carbon alkyl chain.[14]
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o Water Solubility: It has low solubility in water, with reported values of 197 mg/L at 25 °C.[2][8]
[11][12] This is due to the predominance of the nonpolar hydrocarbon structure.[14]

e Organic Solvent Solubility: It is readily soluble or miscible with nonpolar organic solvents
such as ethanol, ether, benzene, and chloroform.[6][12][14][15]

Experimental Protocols for Property Determination

The accurate determination of physical properties is critical for the application and safe
handling of chemical compounds. The following sections describe generalized methodologies
for measuring key properties of liquid compounds like 1-chloropentane.

Density Determination

The density of a liquid can be determined using several methods, including gravimetric analysis
with a pycnometer or by using a hydrometer.[16][17][18]

Methodology: Gravimetric Method

Mass of Empty Container: Accurately measure the mass of a clean, dry container of a known
volume (e.g., a volumetric flask or pycnometer) using an analytical balance.[19]

e Mass of Container with Liquid: Fill the container with 1-chloropentane up to the calibrated
volume mark. Ensure the temperature of the liquid is controlled and recorded (e.g., 20 °C).
Measure the total mass of the container and the liquid.[19]

o Calculate Mass of Liquid: Subtract the mass of the empty container from the total mass to
find the mass of the liquid.[19]

o Calculate Density: Divide the mass of the liquid by its known volume to determine the
density.[19][20]

o Formula: Density (p) = Mass (m) / Volume (V)[17]

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[21] For small sample volumes, the capillary method (Thiele tube
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method) is commonly employed.[22]

Methodology: Capillary Method

Sample Preparation: Place a small amount (a few milliliters) of 1-chloropentane into a small
test tube or fusion tube.[23][24]

Capillary Insertion: Place a capillary tube, sealed at one end, into the fusion tube with the
open end submerged in the liquid.[23][25]

Apparatus Setup: Attach the fusion tube to a thermometer, ensuring the sample and the
thermometer bulb are at the same level.[23] Place this assembly into a heating apparatus,
such as a Thiele tube filled with mineral oil or an aluminum block, to ensure uniform heating.
[22][25]

Heating: Heat the apparatus slowly and gently.[23]

Observation: As the temperature rises, air trapped in the capillary tube will slowly exit. When
the boiling point is reached, a rapid and continuous stream of bubbles will emerge from the
open end of the capillary tube.[23] Note this temperature.

Cooling and Measurement: Remove the heat source and allow the apparatus to cool. The
moment the stream of bubbles stops and the liquid is drawn back into the capillary tube,
record the temperature. This is the precise boiling point of the liquid.[22]

Pressure Correction: Record the barometric pressure, as boiling points are pressure-
dependent.[21][22]

Refractive Index Measurement

The refractive index is a fundamental property that measures how light propagates through a

substance.[26] It is commonly measured using a refractometer, such as an Abbe refractometer.
[27][28]

Methodology: Abbe Refractometer

Cleaning: Ensure the prisms of the refractometer are clean. Use a soft tissue with a suitable
solvent (e.g., ethanol or isopropanol) and allow it to evaporate completely.[29]
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o Calibration: Calibrate the instrument using a standard liquid with a known refractive index,
such as distilled water.[27]

o Sample Application: Place a few drops of 1-chloropentane onto the surface of the lower
prism.[29]

e Closing Prisms: Carefully close the upper prism to spread the liquid into a thin, uniform film
between the prisms.[29]

e lllumination and Focusing: Switch on the light source and adjust it to illuminate the sample.
While looking through the eyepiece, adjust the focus until the boundary line between the light
and dark fields is sharp and clear.[29]

o Measurement: Adjust the measurement knob to bring the boundary line exactly to the center
of the crosshairs.[29]

o Reading: Press and hold the display button to read the refractive index value from the scale,
typically to four decimal places.[29] Record the temperature at which the measurement was
taken, as the refractive index is temperature-dependent.

Logical Workflow for Safe Handling and Use

The following diagram illustrates a logical workflow for the safe handling and experimental use
of 1-chloropentane, a flammable and potentially harmful chemical.[3][11] Adherence to this
workflow is essential to minimize risks in a laboratory setting.
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Start: Experiment Planning

with 1-Chloropentane

Assess Risks

1. Review Safety Data Sheet (SDS)
- Hazards (Flammable, Harmful)
- Handling & Storage

dentify Controls
A
2. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Prepare Environment
A
3. Prepare Work Area
- Work in Fume Hood
- Remove Ignition Sources
- Ground Equipment

egin Handling

Spill Occurs

ollow Emergency Plan uccessful Completion

Spill Cleanup Protocol
- Absorb with Inert Material
- Ventilate Area

Dispose of Contaminated Material

6. Waste Disposal
- Collect in Halogenated
Organic Waste Container

7. Decontaminate & Clean
- Clean Glassware
- Wipe Down Work Area

End: Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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